2-(2-Amino-4,5,6,7-tetrahydro-1,3-benzothiazol-3-ium-3-yl)-1-(4-nitrophenyl)ethanone;bromide

• CAS No.: 389850-21-9
• Product Name: 2-(2-Amino-4,5,6,7-tetrahydro-1,3-benzothiazol-3-ium-3-yl)-1-(4-nitrophenyl)ethanone;bromide
• Molecular Formula: C15H16BrN3O3S
• Molecular Weight: 398.3 g/mol
• IUPAC Name: 2-(2-imino-4,5,6,7-tetrahydro-1,3-benzothiazol-3-yl)-1-(4-nitrophenyl)ethanone;hydrobromide
• Standard InChI: InChI=1S/C15H15N3O3S.BrH/c16-15-17(12-3-1-2-4-14(12)22-15)9-13(19)10-5-7-11(8-6-10)18(20)21;/h5-8,16H,1-4,9H2;1H
• Standard InChIKey: NXPCMOGORSWOLH-UHFFFAOYSA-N
• SMILES: C1CCC2=C(C1)N(C(=N)S2)CC(=O)C3=CC=C(C=C3)[N+](=O)[O-].Br
• Canonical SMILES: C1CCC2=C(C1)[N+](=C(S2)N)CC(=O)C3=CC=C(C=C3)[N+](=O)[O-].[Br-]
• Appearance: Solid powder
• Description: p-Nitro-pifithrin-α is a cell-permeable analog of pifithrin-α, potently blocking p53-mediated expression of p21/WAF1 and apoptosis.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: p-Nitro-pifithrin-α
• PubChem Compound: 11553038
• Last Modified: Nov 11 2021